3BETA-ACETOXYBETULINIC ACID
3BETA-ACETOXYBETULINIC ACID
Brand Name:
Vulcanchem
CAS No.:
10376-50-8
VCID:
VC0081760
InChI:
InChI=1S/C32H50O4/c1-19(2)21-11-16-32(27(34)35)18-17-30(7)22(26(21)32)9-10-24-29(6)14-13-25(36-20(3)33)28(4,5)23(29)12-15-31(24,30)8/h21-26H,1,9-18H2,2-8H3,(H,34,35)
SMILES:
CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)C(=O)O
Molecular Formula:
C32H50O4
Molecular Weight:
498.7 g/mol
3BETA-ACETOXYBETULINIC ACID
CAS No.: 10376-50-8
Main Products
VCID: VC0081760
Molecular Formula: C32H50O4
Molecular Weight: 498.7 g/mol
| CAS No. | 10376-50-8 |
|---|---|
| Product Name | 3BETA-ACETOXYBETULINIC ACID |
| Molecular Formula | C32H50O4 |
| Molecular Weight | 498.7 g/mol |
| IUPAC Name | 9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid |
| Standard InChI | InChI=1S/C32H50O4/c1-19(2)21-11-16-32(27(34)35)18-17-30(7)22(26(21)32)9-10-24-29(6)14-13-25(36-20(3)33)28(4,5)23(29)12-15-31(24,30)8/h21-26H,1,9-18H2,2-8H3,(H,34,35) |
| Standard InChIKey | ACWNTJJUZAIOLW-UHFFFAOYSA-N |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)C(=O)O |
| Canonical SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)OC(=O)C)C)C(=O)O |
| PubChem Compound | 289984 |
| Last Modified | Dec 03 2021 |
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